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Compound of Interest

Compound Name: L-Menthyl acetate
CAS No.: 89-48-5
Cat. No.: B1212664
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Menthyl acetate, a significant
compound in various scientific and industrial fields. This document outlines its chemical identity,
physicochemical properties, synthesis protocols, and key applications, with a focus on its
relevance to research and development.

Chemical Identification

L-Menthyl acetate is the ester formed from L-menthol and acetic acid. It is a naturally
occurring monoterpene found in peppermint and other mint oils, contributing to their
characteristic aroma and flavor.[1][2]

e |[UPAC Name: [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] acetate[3][4]
o Systematic IUPAC Name: (1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl acetate[1]

e CAS Number: 2623-23-6[1][5][6][7]
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e Synonyms: (1R)-(-)-Menthyl acetate, (-)-Menthyl acetate, L-p-Menth-3-yl acetate[3][6]

Physicochemical Properties

The following tables summarize the key physical, chemical, and safety data for L-Menthyl

acetate.

Table 1: Physical and Chemical Properties

Property Value References
Molecular Formula C12H2202 [5161[8]
Molecular Weight 198.30 g/mol [1][5][6]
Appearance Colorless to pale yellow liquid [6][8]
Odor Minty, refreshing, cool, fruity [5116119]
Melting Point -84.5°C [10]
Boiling Point 229-230 °C [111519]
Density 0.92 g/mL at 25 °C [1119]
Refractive Index (n20/D) 1.4410 - 1.4490 [6][8119]
Optical Rotation ([a]25/D) -83°to -70° [6]
Flash Point 77-985°C [1][10]
Soluble in ethanol; slightly
Solubility soluble in chloroform and S1EI[L]

methanol; low solubility in
water (21 - 25.4 mg/L at 20 °C)

Table 2: Safety and Toxicity Data
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Parameter Value Reference
LD50 (Oral, Rat) > 5,000 mg/kg [10]
LD50 (Dermal, Rabbit) > 5,000 mg/kg [10]
Skin Irritation Non-irritant [11]
Eye Irritation Non-irritant [11]

Combustible liquid. Toxic to
Hazards aquatic life with long-lasting [LO][12][13]

effects.

Experimental Protocols: Synthesis of L-Menthyl
Acetate

L-Menthyl acetate is synthesized via the esterification of L-menthol. The choice of acetylating
agent can influence the reaction's effectiveness.[14][15] Below are protocols for synthesis
using acetic anhydride and acetyl chloride, which are generally more effective than using acetic
acid directly.[14]

3.1. Synthesis using Acetic Anhydride
This method offers a good yield and is a common laboratory procedure.[14][16]
e Materials:

o L-Menthol (8 g)

o

Acetic anhydride (9 mL)

[¢]

Concentrated sulfuric acid (H2S0a4) (20 drops, as catalyst)

[¢]

5% Sodium bicarbonate (NaHCOs) solution

[e]

Distilled water

o

Diethyl ether (as solvent, optional)[16]
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o Anhydrous magnesium sulfate (MgSOa)
e Equipment:

Round-bottom flask

[e]

o

Reflux condenser

[¢]

Heating mantle or water bath

[e]

Magnetic stirrer and stir bar

[e]

Separatory funnel

o

Standard laboratory glassware
e Procedure:
o Place 8 grams of L-menthol into a round-bottom flask.
o Add 9 mL of acetic anhydride to the flask.
o Carefully add 20 drops of concentrated sulfuric acid to the mixture while stirring.

o Set up the apparatus for reflux and heat the mixture in a warm water bath (around 60°C)
for 90 minutes with continuous stirring.[14][16] The reaction progress can be monitored
using thin-layer chromatography (TLC).[14]

o After reflux, allow the mixture to cool to room temperature.
o Transfer the cooled mixture to a separatory funnel.

o Add 20 mL of distilled water and 20 mL of 5% sodium bicarbonate solution to neutralize
the excess acid. Shake the funnel, periodically venting to release any generated CO:z gas,
until effervescence ceases.[14]

o Allow the layers to separate. The organic layer contains the L-Menthyl acetate.
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o Separate the organic layer and wash it multiple times with distilled water until the
washings are neutral.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter to remove the drying agent. The resulting liquid is crude L-Menthyl acetate, which
can be further purified by vacuum distillation.

3.2. Synthesis using Acetyl Chloride

This method is highly effective due to the high reactivity of acetyl chloride but requires careful
handling due to the evolution of HCI gas.[14][17]

o Materials:

o L-Menthol (29.2 g)

[e]

Acetyl chloride (30 mL)

o

Saturated sodium bicarbonate (NaHCOs) solution

Distilled water

[¢]

[e]

Anhydrous magnesium sulfate (MgSOa)

e Equipment:

o

Reaction flask with a dropping funnel (optional, can be mixed directly)[17]

[¢]

Reflux condenser with a gas trap (e.g., a wash bottle with NaOH solution)

Cold water bath

[¢]

[e]

Magnetic stirrer and stir bar

(¢]

Separatory funnel

e Procedure:
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o In a reaction flask, dissolve 29.2 g of L-menthol in 30 mL of acetyl chloride. The reaction
may not start immediately.[17]

o Use a cold water bath to manage the temperature as the reaction begins to evolve HCI
gas and foam.[17]

o Stir the mixture for approximately 80 minutes, or until the foaming and gas evolution
significantly slows down.[17]

o To drive the reaction to completion, apply a vacuum (e.g., from a water aspirator) and pass
the evolved gases through a sodium hydroxide trap to neutralize the remaining HCI and
any unreacted acetyl chloride.[17]

o Once gas evolution ceases, transfer the crude product to a separatory funnel.
o Carefully add 60 mL of water. Two layers will form.[17]

o Separate the ester layer (top layer) and wash it with 30 mL of saturated sodium
bicarbonate solution, followed by several washes with 30 mL portions of water until the pH
is neutral.[17]

o Dry the crude ester over anhydrous magnesium sulfate for an extended period (e.g., 2
days).[17]

o Filter to remove the drying agent. The product can be purified by vacuum distillation
(boiling point at 18 mmHg is approximately 91-92°C).[17]

Applications in Research and Drug Development

L-Menthyl acetate has several applications in the pharmaceutical and research sectors:

o Pharmaceutical Formulations: It is used in topical pain relief balms and ointments for its
cooling and anti-inflammatory properties. It also serves as a flavoring agent in products like
cough syrups.[5]

o Drug Delivery: L-Menthyl acetate has been shown to be effective as a skin permeation
enhancer, which is a valuable property for the development of transdermal drug delivery
systems.[18]
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» Chiral Auxiliary in Synthesis: The L-menthyl group is a bulky and chiral moiety, making L-
Menthyl acetate and related menthyl esters useful as chiral auxiliaries in asymmetric
synthesis to produce enantiomerically pure compounds.[4][19] This is critical in the synthesis
of active pharmaceutical ingredients (APIs) where specific stereocisomers are required for
therapeutic activity.[20]

o Flavor and Fragrance Industry: It is widely used for its minty aroma and flavor in food,
beverages, and personal care products.[6][8]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis of L-Menthyl acetate and its application as a
chiral auxiliary.
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Reactants
} Acetylating Agent Acid Catalyst
L-Menthol (e.g., Acetic Anhydride) (e.g., H2S04)

Process Steps

Esterification Reaction
(Reflux)

Neutralization
(with NaHCO3)

Liquid-Liquid Extraction

Drying
(with MgSOa)
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(Vacuum Distillation)

Pure Product

Products

L-Menthyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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